Cas no 332117-20-1 (2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(4-fluorophenyl)acetamide)

• Product Name: 2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(4-fluorophenyl)acetamide
• CAS No: 332117-20-1
• MF: C₁₅H₁₄FN₅O₃
• MW: 331.301765918732
• CID: 6028221
• PubChem ID: 775368
• Update Time: 2025-10-30

2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(4-fluorophenyl)acetamide
• 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)-N-(4-fluorophenyl)acetamide
• 7H-Purine-7-acetamide, N-(4-fluorophenyl)-1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-
• Oprea1_742556
• CCG-17832
• 2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(4-fluorophenyl)acetamide
• 332117-20-1
• NSC-787119
• AB00099849-01
• SR-01000453725
• AB00099849-02
• 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)-N-(4-fluorophenyl)acetamide
• VU0488824-1
• SR-01000453725-1
• SCHEMBL3826453
• NCGC00285966-01
• AKOS000492264
• NSC787119
• F0911-4306
• Oprea1_608783

• Inchi： 1S/C15H14FN5O3/c1-19-13-12(14(23)20(2)15(19)24)21(8-17-13)7-11(22)18-10-5-3-9(16)4-6-10/h3-6,8H,7H2,1-2H3,(H,18,22)
• InChI Key： NWZJCZGEOSARQH-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(F)C=C2)=O)C2=C(N(C)C(=O)N(C)C2=O)N=C1

Computed Properties

• Exact Mass: 331.10806749g/mol
• Monoisotopic Mass: 331.10806749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.5Ų

Additional information on 2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(4-fluorophenyl)acetamide

Introduction to 2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(4-fluorophenyl)acetamide and Its Significance in Modern Medicinal Chemistry

2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(4-fluorophenyl)acetamide, identified by its CAS number 332117-20-1, represents a compound of considerable interest in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework and functional groups, has garnered attention for its potential applications in the development of novel therapeutic agents. The compound's unique chemical composition, featuring a 1H-purin-7-yl moiety and a 4-fluorophenyl substituent, positions it as a promising candidate for further exploration in drug discovery.

The structural motif of 1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl is particularly noteworthy, as it shares similarities with purine derivatives that are well-documented for their biological activity. Purine-based scaffolds are integral to numerous pharmacologically active molecules, including nucleoside analogs that have been widely used in the treatment of viral infections and cancer. The presence of a dioxo group (a carbonyl group linked to two oxygen atoms) further enhances the compound's reactivity and potential for biological interaction.

The N-(4-fluorophenyl)acetamide moiety introduces additional layers of complexity and functionality. The fluorine atom at the para position of the phenyl ring is a common feature in medicinal chemistry due to its ability to modulate metabolic stability and binding affinity. Fluoro-substituted aromatic compounds often exhibit enhanced bioavailability and improved pharmacokinetic properties. This combination of structural elements suggests that CAS no 332117-20-1 may possess properties conducive to interaction with biological targets such as enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of such compounds with greater accuracy. The integration of machine learning algorithms has allowed for the rapid screening of large chemical libraries, identifying candidates like 2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(4-fluorophenyl)acetamide as promising leads for further experimental validation. These computational approaches have significantly accelerated the drug discovery process by narrowing down the focus to molecules with the highest likelihood of success.

In vitro studies have begun to elucidate the interactions between this compound and various biological targets. Initial investigations suggest that it may exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to inflammation and cell proliferation. The 4-fluorophenyl group appears to play a crucial role in modulating these interactions by influencing both the electronic properties and spatial orientation of the molecule within the active site of the target enzyme.

The 1H-purin-7-yl core of the compound is particularly interesting from a structural perspective. This scaffold is known for its ability to mimic natural purine bases found in nucleic acids, which has implications for both enzyme inhibition and DNA intercalation mechanisms. The dioxo group at position 2 enhances electrophilicity, potentially facilitating nucleophilic attacks or Michael additions depending on the reaction context. Such reactivity could be exploited in designing molecules that undergo covalent modifications upon binding to their targets.

One of the most exciting aspects of this compound is its potential for derivatization. The presence of multiple reactive sites—such as the amide bond and the fluorine-substituted aromatic ring—offers chemists numerous opportunities to modify its properties. By introducing additional functional groups or altering existing ones through techniques like halogenation or alkylation, researchers can fine-tune its bioactivity profile. This flexibility makes CAS no 332117-20-1 an attractive platform for structure-based drug design efforts aimed at developing more selective and potent therapeutic agents.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. Heterocycles are known for their diverse biological activities and structural versatility. Among them,purine derivatives have been particularly successful in treating a wide range of diseases. The incorporation of fluorine into these heterocyclic systems often enhances their pharmacological properties by improving lipophilicity and reducing susceptibility to metabolic degradation.

Current research trends indicate that targeted protein degradation (TPD) strategies are gaining momentum as a novel approach to treating diseases caused by protein misfolding or overexpression. Compounds like 2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(4-fluorophenyl)acetamide may serve as valuable tools in this context due to their ability to interact with specific protein targets through covalent or non-covalent mechanisms. Further exploration could uncover new therapeutic modalities beyond traditional small-molecule inhibition.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The complex nature of its structure requires careful planning to ensure high yield and purity during production. Advances in synthetic methodologies have made it possible to construct such intricate molecules more efficiently than ever before; however,multistep synthetic routes still demand optimization to achieve scalability without compromising quality control standards).

Ethical considerations also play an important role in modern drug development practices when evaluating candidates like this one for clinical use after preclinical testing completes successfully meeting regulatory requirements set forth by global health authorities including but not limited only FDA Europe's EMA Japan's PMDA etc.. Responsible research practices ensure that all potential benefits outweigh risks associated with any new treatment being considered making sure patient safety remains paramount throughout every stage from discovery through commercialization phases within pharmaceutical pipelines worldwide today!